Cas no 28164-92-3 (triethylammonium fumarate (2:1))

• Product Name: triethylammonium fumarate (2:1)
• CAS No: 28164-92-3
• MF: C₁₆H₃₄N₂O₄
• MW: 318.452165126801
• CID: 1433828
• PubChem ID: 6441493
• Update Time: 2025-04-20

triethylammonium fumarate (2:1) Chemical and Physical Properties

Names and Identifiers

• triethylammonium fumarate (2:1)
• 2-Butenedioic acid (2E)-, compd. with N,N-diethylethanamine (1:2)
• N,N-diethylethanamine (2E)-but-2-enedioate (2:1)
• (E)-but-2-enedioic acid,N,N-diethylethanamine
• EINECS 248-877-0
• 28164-92-3

• Inchi： 1S/2C6H15N.C4H4O4/c2*1-4-7(5-2)6-3;5-3(6)1-2-4(7)8/h2*4-6H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： PNFDNSSZPUGEPI-WXXKFALUSA-N
• SMILES： OC(/C=C/C(=O)O)=O.N(CC)(CC)CC.N(CC)(CC)CC

Computed Properties

• Exact Mass: 318.25202
• Monoisotopic Mass: 318.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 89.14